Cas no 1431697-95-8 (8-Acetyl-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6-methylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione)

• Product Name: 8-Acetyl-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6-methylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione
• CAS No: 1431697-95-8
• MF: C₁₉H₁₅FIN₃O₅
• MW: 511.24238038063
• CID: 4604248
• PubChem ID: 78358146
• Update Time: 2024-11-06

8-Acetyl-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6-methylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione Chemical and Physical Properties

Names and Identifiers

• 8-acetyl-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6-Methylpyrido[2,3-d]pyriMidine-2,4,7(1H,3H,8H)-trione
• DTXSID101106414
• Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, 8-acetyl-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6-methyl-
• 1431697-95-8
• AKOS037650949
• 8-acetyl-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6-methylpyrido[2,3-d]pyrimidine-2,4,7-trione
• CS-M1671
• CS-15554
• 8-Acetyl-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6-methylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

• Inchi： 1S/C19H15FIN3O5/c1-8-15(26)14-16(22(9(2)25)17(8)27)24(13-6-3-10(21)7-12(13)20)19(29)23(18(14)28)11-4-5-11/h3,6-7,11,26H,4-5H2,1-2H3
• InChI Key： VDFCMFJGSRHANW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CC2)C(=O)C2C(O)=C(C)C(=O)N(C(C)=O)C=2N1C1=CC=C(I)C=C1F

Computed Properties

• Exact Mass: 511.00405g/mol
• Monoisotopic Mass: 511.00405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.2Ų